![molecular formula C12H12N2O3 B4109823 methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate](/img/structure/B4109823.png)
methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate
Overview
Description
Methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate, also known as MOPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a phthalazine derivative that has been synthesized through various methods and has shown promising results in different studies.
Mechanism of Action
The mechanism of action of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a significant role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines. This compound has also been shown to inhibit the activity of nuclear factor-kappaB (NF-kappaB), which is a transcription factor that plays a crucial role in the regulation of immune responses and inflammation. This compound has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the significant advantages of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is its ease of synthesis. This compound can be synthesized through various methods using readily available starting materials. This compound has also been found to exhibit excellent stability under various conditions. However, one of the limitations of this compound is its low solubility in water, which may limit its applications in aqueous systems. This compound has also been found to exhibit cytotoxicity at high concentrations, which may limit its use in cell-based assays.
Future Directions
There are several future directions for the research on methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate. One of the significant directions is the development of this compound-based drugs for the treatment of various diseases. This compound has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. Another direction is the modification of the chemical structure of this compound to improve its solubility and reduce its cytotoxicity. The development of this compound-based materials for various applications is also an area of interest. Overall, this compound is a promising compound with significant potential for various applications, and further research is needed to explore its full potential.
Conclusion:
In conclusion, this compound is a phthalazine derivative that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized through various methods and has shown promising results in different studies. This compound has been extensively studied for its potential applications in medicinal chemistry, and its mechanism of action has been proposed to involve the inhibition of cyclooxygenase enzymes. This compound has been found to exhibit various biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. Finally, future directions for the research on this compound have been identified, and it has been concluded that this compound is a promising compound with significant potential for various applications.
Scientific Research Applications
Methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been found to exhibit antitumor activity against various cancer cell lines. This compound has been used as a starting material for the synthesis of various bioactive compounds.
Properties
IUPAC Name |
methyl 2-(1-oxophthalazin-2-yl)propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-8(12(16)17-2)14-11(15)10-6-4-3-5-9(10)7-13-14/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOLZEDNEIKDSAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)N1C(=O)C2=CC=CC=C2C=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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